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Compound of Interest

Compound Name: Cadmium iodate

Cat. No.: B1591320 Get Quote

An In-depth Technical Guide to Cadmium Iodate
This technical guide provides a comprehensive overview of cadmium iodate, including its

fundamental chemical identifiers and physical properties. The information is curated for

researchers, scientists, and professionals in drug development who require precise and reliable

data.

Core Chemical Identifiers
Cadmium iodate is an inorganic compound with well-defined identifiers crucial for regulatory

and research purposes.
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Identifier Value

CAS Number 7790-81-0[1][2][3][4][5]

Chemical Formula Cd(IO₃)₂[1][2]

Molecular Formula CdI₂O₆[3][5]

IUPAC Name cadmium(2+) diiodate[2][3]

EC Number 232-224-1[1][2][3]

InChI
InChI=1S/Cd.2HIO3/c;22-

1(3)4/h;2(H,2,3,4)/q+2;;/p-2[2][3]

InChIKey BJHNOFIZTODKMI-UHFFFAOYSA-L[2][3]

SMILES [Cd+2].[O-]I(=O)=O.[O-]I(=O)=O[2]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of cadmium iodate.

Property Value

Molecular Weight 462.22 g/mol [3]

Appearance White powder[4]

Density 6.480 g/cm³[4]

Water Solubility (1.97 ± 0.13) × 10⁻³ mol/L at 25°C[4]

Solubility Soluble in HNO₃ and NH₄OH[4]

Melting Point Decomposes upon heating[4]

Experimental Data
Detailed experimental protocols for the synthesis or application of cadmium iodate in signaling

pathways or drug development are not readily available in the public domain. The compound is

primarily recognized as an oxidizing agent[4].
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Logical Relationship of Identifiers
The relationship between the different chemical identifiers for cadmium iodate can be

visualized as a hierarchical structure, where the common name is linked to its structural and

formula-based representations.

Cadmium Iodate

CAS: 7790-81-0 Formula: Cd(IO3)2

IUPAC: cadmium(2+) diiodate InChI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cadmium iodate CAS number and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591320#cadmium-iodate-cas-number-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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